Cas no 864710-80-5 (2-methyl(piperidin-4-yl)aminoethanol)

• Product Name: 2-methyl(piperidin-4-yl)aminoethanol
• CAS No: 864710-80-5
• MF: C₈H₁₈N₂O
• MW: 158.241322040558
• CID: 1087074
• PubChem ID: 28064309
• Update Time: 2025-11-02

2-methyl(piperidin-4-yl)aminoethanol Chemical and Physical Properties

Names and Identifiers

• 2-(Methyl(piperidin-4-yl)amino)ethanol
• 2-(methyl-4-piperidinylamino)Ethanol
• 2-[methyl(piperidin-4-yl)amino]ethanol(SALTDATA: 2HCl)
• 2-Formyl-1-methylpyridinium methyl sulfate oxime
• Contrastigmin
• Contrastigmine
• Pralidoxime methyl sulfate
• Pyridine-2-aldoxime methylsulfate
• Pyridinium,2-formyl-1-methyl-,methyl sulfate,oxime
• CS-0258722
• SCHEMBL13209104
• 864710-80-5
• AKOS004910708
• SB42623
• 2-[methyl(piperidin-4-yl)amino]ethan-1-ol
• EN300-71086
• 2-[methyl(piperidin-4-yl)amino]ethanol
• BB 0262958
• 2-(Methyl-piperidin-4-yl-amino)-ethanol
• 2-(Methylpiperidin-4-yl-amino)-ethanol
• G30429
• DB-354979
• 2-methyl(piperidin-4-yl)aminoethanol

• MDL： MFCD09971200
• Inchi： 1S/C8H18N2O/c1-10(6-7-11)8-2-4-9-5-3-8/h8-9,11H,2-7H2,1H3
• InChI Key： JLIYHWHUFAHROT-UHFFFAOYSA-N
• SMILES： OCCN(C)C1CCNCC1

Computed Properties

• Exact Mass: 158.14200
• Monoisotopic Mass: 158.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.50000
• LogP: -0.00870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on 2-methyl(piperidin-4-yl)aminoethanol

Research Briefing on 2-methyl(piperidin-4-yl)aminoethanol (CAS: 864710-80-5): Recent Advances and Applications

2-methyl(piperidin-4-yl)aminoethanol (CAS: 864710-80-5) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its piperidine and ethanolamine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex drug molecules. The compound's unique structural features make it a valuable candidate for further investigation in drug discovery and development.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 2-methyl(piperidin-4-yl)aminoethanol, highlighting its efficiency and scalability. The researchers developed a novel catalytic method that significantly improved the yield and purity of the compound, making it more accessible for pharmaceutical applications. This advancement is particularly important given the compound's role as a precursor in the synthesis of various bioactive molecules.

In terms of pharmacological properties, preliminary in vitro studies have demonstrated that 2-methyl(piperidin-4-yl)aminoethanol exhibits moderate affinity for certain neurotransmitter receptors, including serotonin and dopamine receptors. This finding suggests potential applications in neurological disorders, such as depression and Parkinson's disease. However, further in vivo studies are needed to fully elucidate its mechanism of action and therapeutic potential.

Another area of interest is the compound's use in the development of prodrugs. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2-methyl(piperidin-4-yl)aminoethanol showed enhanced bioavailability and targeted delivery in preclinical models. This research opens new avenues for designing more effective and safer drug formulations, particularly for compounds with poor solubility or stability.

Recent patent filings (2023) also indicate growing commercial interest in 2-methyl(piperidin-4-yl)aminoethanol, with several pharmaceutical companies exploring its use in combination therapies for cancer and infectious diseases. The compound's versatility as a chemical scaffold makes it attractive for structure-activity relationship (SAR) studies and lead optimization in drug discovery programs.

Despite these promising developments, challenges remain in fully characterizing the safety profile of 2-methyl(piperidin-4-yl)aminoethanol. Current toxicological studies are limited, and more comprehensive assessments are needed before clinical translation. Researchers are particularly interested in understanding the compound's metabolic pathways and potential drug-drug interactions.

In conclusion, 2-methyl(piperidin-4-yl)aminoethanol (CAS: 864710-80-5) represents an important chemical entity with diverse applications in pharmaceutical research. Recent advances in its synthesis and pharmacological characterization have positioned it as a valuable tool for drug discovery. Future research should focus on expanding its therapeutic applications while addressing safety concerns through rigorous preclinical evaluation.